Cas no 512190-86-2 (2-amino-5-(thiophen-2-yl)-5-[(thiophen-2-yl)methyl]-4,5-dihydro-1H-imidazol-4-one)

• Product Name: 2-amino-5-(thiophen-2-yl)-5-[(thiophen-2-yl)methyl]-4,5-dihydro-1H-imidazol-4-one
• CAS No: 512190-86-2
• MF: C₁₂H₁₁N₃OS₂
• MW: 277.36523938179
• MDL: MFCD21334831
• CID: 5224662
• Update Time: 2026-03-07

2-amino-5-(thiophen-2-yl)-5-[(thiophen-2-yl)methyl]-4,5-dihydro-1H-imidazol-4-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-5-(thiophen-2-yl)-5-[(thiophen-2-yl)methyl]-4,5-dihydro-1H-imidazol-4-one
• 4H-Imidazol-4-one, 2-amino-3,5-dihydro-5-(2-thienyl)-5-(2-thienylmethyl)-

• MDL： MFCD21334831
• Inchi： 1S/C12H11N3OS2/c13-11-14-10(16)12(15-11,9-4-2-6-18-9)7-8-3-1-5-17-8/h1-6H,7H2,(H3,13,14,15,16)
• InChI Key： WDYZOIJONYUEJP-UHFFFAOYSA-N
• SMILES： C1(N)=NC(C2SC=CC=2)(CC2SC=CC=2)C(=O)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-5-(thiophen-2-yl)-5-[(thiophen-2-yl)methyl]-4,5-dihydro-1H-imidazol-4-one

Comprehensive Analysis of 2-amino-5-(thiophen-2-yl)-5-[(thiophen-2-yl)methyl]-4,5-dihydro-1H-imidazol-4-one (CAS No. 512190-86-2)

The compound 2-amino-5-(thiophen-2-yl)-5-[(thiophen-2-yl)methyl]-4,5-dihydro-1H-imidazol-4-one (CAS No. 512190-86-2) is a heterocyclic organic molecule featuring a unique structural framework combining thiophene and imidazolone moieties. This structure has garnered significant attention in pharmaceutical and materials science research due to its potential applications in drug discovery, organic electronics, and catalysis. The presence of dual thiophene rings and an amino-imidazolone core makes it a versatile intermediate for synthesizing bioactive molecules or functional materials.

Recent advancements in heterocyclic chemistry have highlighted the importance of thiophene-containing compounds, particularly in the development of small-molecule inhibitors and organic semiconductors. Researchers are increasingly exploring CAS No. 512190-86-2 as a scaffold for designing novel therapeutics targeting kinase pathways or GPCRs (G-protein-coupled receptors). Its structural complexity also aligns with trends in fragment-based drug design, where modular building blocks are prioritized for combinatorial libraries.

From a synthetic perspective, the compound’s imidazol-4-one ring offers opportunities for post-functionalization, enabling the introduction of diverse substituents to modulate physicochemical properties. This adaptability is critical in addressing challenges like drug solubility or bioavailability—key concerns in modern medicinal chemistry. Computational studies suggest that the thiophene-methyl groups may enhance lipophilicity, a trait valuable for blood-brain barrier penetration in CNS drug candidates.

In materials science, the conjugated system of 2-amino-5-(thiophen-2-yl)-5-[(thiophen-2-yl)methyl]-4,5-dihydro-1H-imidazol-4-one exhibits promising electron-delocalization properties, relevant for organic photovoltaics or OLEDs. Its dual thiophene units could facilitate charge transport, a hot topic in sustainable energy research. Industry experts speculate about its role in next-generation flexible electronics, given the rising demand for lightweight materials.

Environmental and green chemistry considerations are also shaping research around this compound. Scientists are investigating catalyst-free synthesis routes to reduce waste, aligning with ESG (Environmental, Social, and Governance) goals. Questions like “How to optimize the yield of CAS 512190-86-2?” or “What are the biological activities of thiophene-imidazolone hybrids?” frequently appear in academic forums, reflecting its interdisciplinary relevance.

Regulatory compliance remains a priority; while 512190-86-2 is not classified as hazardous, its handling requires standard laboratory safety protocols. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for quality control, ensuring reproducibility—a critical factor for patent applications or industrial-scale production.

In summary, 2-amino-5-(thiophen-2-yl)-5-[(thiophen-2-yl)methyl]-4,5-dihydro-1H-imidazol-4-one represents a multifaceted compound with untapped potential across life sciences and advanced materials. Its dual thiophene and imidazolone architecture positions it at the intersection of cutting-edge research, addressing contemporary needs from precision medicine to renewable energy technologies.